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The sol-gel process for synthesizing nickel oxide generally involves the transition of a colloidal
suspension (sol) into a gelatinous network (gel). This process can be broadly divided into the
following stages:

» Hydrolysis and Polycondensation: A nickel precursor, typically a nickel salt, is dissolved in a
suitable solvent. The addition of a catalyst (acid or base) initiates hydrolysis, leading to the
formation of nickel hydroxide or hydrated nickel oxide species. Subsequent
polycondensation reactions between these species result in the formation of a three-
dimensional oxide network, characteristic of a gel.

e Aging: The gel is aged to allow for further polycondensation and strengthening of the network
structure.

e Drying: The solvent is removed from the gel network. This step is critical as it can
significantly influence the porosity and microstructure of the final material.

o Calcination: The dried gel is subjected to a high-temperature heat treatment. This step
removes residual organic compounds and water, and induces the crystallization of the
amorphous gel into the desired nickel oxide phase. The formation of black nickel oxide is
typically achieved during this stage.[1]
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Experimental Protocols

Several variations of the sol-gel method have been successfully employed for the synthesis of
black nickel oxide. The choice of precursor, solvent, and gelling agent, as well as the thermal
treatment conditions, significantly impacts the properties of the resulting material.

Protocol Using Nickel Chloride Precursor

This protocol utilizes nickel chloride as the starting material and sodium hydroxide as the
precipitating agent.

Materials:

Nickel (1) chloride hexahydrate (NiCl2:6H20)

Sodium hydroxide (NaOH)

Absolute ethanol

Distilled water
Procedure:

Dissolve 1.5 g of NiCl2-6H20 in 70 mL of absolute ethanol in a round bottom flask with

stirring at room temperature to obtain a clear green solution.[1]
e In a separate beaker, dissolve 0.5 g of NaOH in 100 mL of absolute ethanol.[1]
o Add the NaOH solution dropwise to the nickel chloride solution while stirring.[1]

» Continue stirring the mixture at room temperature for 2 hours, during which a light green
colored gel will form.[1]

« Filter the gel and wash it thoroughly with distilled water, followed by a final wash with
ethanol.[1]

 Air-dry the precipitate to obtain a light green powder.[1]
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o Calcine the dried powder in a muffle furnace at approximately 290-350°C for 30 minutes to
obtain a black powder of nanocrystalline NiO.[1]

Protocol Using Nickel Nitrate Precursor

This protocol employs nickel nitrate as the precursor and can be performed with or without a
surfactant.

Materials:

Nickel (I1) nitrate hexahydrate (Ni(NO3)2:-6H20)

Sodium hydroxide (NaOH) or other base

Deionized water or ethanol

Optional: Poly(alkylene oxide) block copolymer as a surfactant[2]

Procedure:

Dissolve a specific molar amount of Ni(NO3)2:6H20 in deionized water or ethanol with
vigorous stirring to form a homogeneous solution.[3][4]

e Prepare an alkaline solution, for example, by dissolving NaOH in deionized water.[3][4]

o Add the alkaline solution dropwise to the nickel nitrate solution under constant stirring, often
at an elevated temperature (e.g., 75°C), until a desired pH (e.g., pH 12) is reached, resulting
in the formation of a thick green precipitate.[3][4]

e The resulting gel is then washed, dried, and calcined at temperatures typically ranging from
500°C to 900°C to yield black NiO nanoparticles.[2][5] The calcination temperature
significantly influences the crystallite size and morphology of the final product.[2][5]

Protocol Using Nickel Acetate Precursor

This method is often used for the deposition of NiO thin films but can be adapted for powder
synthesis.
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Materials:

» Nickel (Il) acetate tetrahydrate (Ni(CH3sCOO)2-4H20)

o Ethanol or 2-methoxyethanol

e Monoethanolamine (MEA) as a stabilizer

Procedure:

Dissolve Ni(CHsCOO)2:4H20 in a solvent like absolute ethanol to a desired concentration
(e.g., 0.4 M).[6]

 Stir the solution at a moderate temperature (e.g., 60°C) for about 30 minutes.[6]

e Add a stabilizing agent like monoethanolamine (MEA) to the solution (e.g., at a 1:1 molar
ratio with the nickel precursor) to prevent precipitation.[6]

« Stir the final solution again at the same temperature for about 15 minutes.[6]

o For powder synthesis, the sol can be heated to evaporate the solvent and form a gel, which
is then dried and calcined. For thin films, the sol is typically deposited onto a substrate via
spin-coating or dip-coating, followed by annealing.[7][8]

Influence of Synthesis Parameters

The properties of the synthesized black nickel oxide are highly dependent on the synthesis
conditions.

Effect of Precursor

The choice of nickel precursor can affect the morphology and particle size of the resulting NiO
nanocrystals.[9] For instance, studies have shown that using nickel sulfate hexahydrate can
lead to smaller particle sizes compared to nickel nitrate hexahydrate or nickel acetate
tetrahydrate under similar conditions.[9]

Effect of Annealing Temperature
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The annealing (calcination) temperature is a critical parameter that influences the crystallinity,
grain size, and optical properties of the NiO.

o Crystallinity and Grain Size: Generally, increasing the annealing temperature promotes
crystallite growth, leading to larger grain sizes.[5] X-ray diffraction (XRD) studies show that
diffraction peaks become more intense and narrower at higher temperatures, indicating
improved crystallinity.[5]

o Optical Properties: The optical band gap of NiO films tends to decrease with increasing
annealing temperature.[7][10] For example, the band gap of sol-gel deposited NiO films was
found to decrease from 3.92 eV to 3.68 eV as the annealing temperature was increased from
200°C to 500°C.[7][10] The optical transparency of NiO films can also be affected, with some
studies reporting a decrease in transmittance at higher annealing temperatures.[11]

Data Presentation

The following tables summarize the quantitative data from various studies on the sol-gel
synthesis of nickel oxide.

Table 1: Influence of Annealing Temperature on NiO Properties

Annealing Crystallite/Grain Optical Band Gap

Temperature (°C) Size (nm) (eV) Reference
200 - 3.92 [7][10]

300 - - [11]

400 - - [11]

500 15.86 3.68 [5]

700 Larger than at 500°C - [5]

800 Optimum for grain ] 8]

size

Table 2: Properties of NiO Synthesized via Different Sol-Gel Routes
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Synthesis Crystallite Surface
Precursor . Morphology Reference
Method Size (nm) Area (m?/g)
) Agglomerate
NiCl2-6H20 Sol-Gel ~19 322.7 ] [1]
d, irregular
_ Homogeneou
NiSO4-6H20 Agglomerate
_ ~2 377.1 [1]
(with urea) d nanosheets

Precipitation

Ni(NO3)2:6H2

o Sol-Gel 72.16 Spherical 9]
Ni(CHsCOO)2 .
Sol-Gel 38.63 Rod-like [9]
-4H20
. Hexagonal
NiSO4-6H20 Sol-Gel 32.84 . [9]
with hollow

Mandatory Visualizations

Signaling Pathways and Experimental Workflows
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Caption: Workflow for the sol-gel synthesis of black nickel oxide.
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Caption: Influence of synthesis parameters on NiO properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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